Cas no 874467-33-1 (2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(4-sulfamoylphenyl)acetamide)

• Product Name: 2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(4-sulfamoylphenyl)acetamide
• CAS No: 874467-33-1
• MF: C₁₆H₁₆N₆O₃S₂
• MW: 404.466639518738
• CID: 5447926
• PubChem ID: 6491252
• Update Time: 2025-07-19

2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(4-sulfamoylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide
• F3040-3632
• N-(4-sulfamoylphenyl)-2-((1-(o-tolyl)-1H-tetrazol-5-yl)thio)acetamide
• 2-{[1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide
• 874467-33-1
• 2-[1-(2-methylphenyl)tetrazol-5-yl]sulfanyl-N-(4-sulfamoylphenyl)acetamide
• STK337867
• AKOS000739005
• VU0507831-1
• N-[4-(Aminosulfonyl)phenyl]-2-[[1-(2-methylphenyl)-1H-tetrazol-5-yl]thio]acetamide
• 2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(4-sulfamoylphenyl)acetamide

• Inchi： 1S/C16H16N6O3S2/c1-11-4-2-3-5-14(11)22-16(19-20-21-22)26-10-15(23)18-12-6-8-13(9-7-12)27(17,24)25/h2-9H,10H2,1H3,(H,18,23)(H2,17,24,25)
• InChI Key： RXPCFPBCWZZICQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N)(=O)=O)C=C1)(=O)CSC1N(C2=CC=CC=C2C)N=NN=1

Computed Properties

• Exact Mass: 404.07253074g/mol
• Monoisotopic Mass: 404.07253074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 167Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.87±0.12(Predicted)

Additional information on 2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(4-sulfamoylphenyl)acetamide

Professional Introduction to Compound with CAS No. 874467-33-1 and Product Name: 2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(4-sulfamoylphenyl)acetamide

The compound identified by the CAS number 874467-33-1 and the product name 2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(4-sulfamoylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple pharmacophoric groups, including a tetrazole ring and sulfamoyl functionalities, makes this compound a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their diverse biological activities. Among these, tetrazole derivatives have emerged as particularly interesting scaffolds due to their ability to modulate various biological pathways. The compound in question features a tetrazol-5-ylsulfanyl moiety, which is known to exhibit significant interactions with biological targets. This structural feature is particularly relevant in the context of developing novel therapeutic agents that can interact with enzymes and receptors with high specificity.

The 2-methylphenyl group in the molecule contributes to its lipophilicity, which is a crucial factor in drug absorption and distribution. Additionally, the presence of a 4-sulfamoylphenyl group introduces a polar moiety that enhances water solubility, making it more suitable for oral administration or formulation into injectable solutions. These characteristics make the compound an attractive candidate for further pharmacokinetic studies.

Recent studies have highlighted the importance of sulfamoyl groups in drug design due to their ability to enhance binding affinity and selectivity. The sulfamoyl functionality in this compound is positioned such that it can interact with both hydrophobic and hydrophilic regions of biological targets, thereby increasing the likelihood of successful drug-receptor interactions. This dual interaction capability is particularly valuable in the development of drugs that require precise targeting without off-target effects.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tetrazole ring is a critical step, as it is known to be sensitive to reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed coupling reactions and palladium-mediated transformations, have been employed to achieve high selectivity and efficiency in the synthesis process. These methods not only improve yield but also minimize the formation of by-products, ensuring a cleaner final product.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses provide detailed insights into the molecular structure and confirm its identity before proceeding to biological testing. The structural confirmation is essential for understanding its potential pharmacological properties and for comparing it with known active compounds.

Biological activity assays are conducted to evaluate the compound's efficacy against various targets relevant to human health. These assays include enzyme inhibition studies, receptor binding assays, and cell-based assays. The results from these studies provide preliminary evidence of the compound's potential therapeutic value. For instance, if the compound demonstrates inhibitory activity against an enzyme known to be involved in a particular disease pathway, it could be further developed into a drug candidate for that condition.

The tetrazol-5-ylsulfanyl moiety has been shown to exhibit unique interactions with biological targets compared to other sulfonamide derivatives. This difference in interaction patterns could lead to novel mechanisms of action for drugs based on this scaffold. Researchers are exploring how this structural feature can be exploited to develop drugs with improved efficacy or reduced side effects compared to existing treatments.

In addition to its potential therapeutic applications, this compound also serves as a valuable tool for mechanistic studies in medicinal chemistry. By understanding how it interacts with biological targets at a molecular level, scientists can gain insights into general principles governing drug-receptor interactions. These insights can then be applied to design future drugs with enhanced properties such as improved bioavailability or prolonged duration of action.

The development of new drugs is often hampered by challenges related to synthetic complexity and poor pharmacokinetic properties. However,2-{1-(2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(4-sulfamoylphenyl)acetamide addresses some of these challenges through its well-designed structure. The balance between lipophilicity and water solubility ensures good absorption while minimizing toxicity issues associated with highly lipophilic compounds.

As research continues,874467-33-1 will likely play an important role in advancing our understanding of heterocyclic chemistry and its applications in medicine. Its unique structural features make it an excellent starting point for developing new therapeutic agents targeting various diseases ranging from infectious diseases to chronic conditions like cancer or neurodegenerative disorders.